Cas no 2171185-57-0 (5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171185-57-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6381495
• PubChem ID: 165552950
• Update Time: 2025-06-09

5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 5-ethyl-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• 2171185-57-0
• EN300-1479870

• Inchi： 1S/C27H26N2O5/c1-3-17-12-13-24(22(14-17)26(31)32)29-25(30)16(2)28-27(33)34-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,16,23H,3,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t16-/m1/s1
• InChI Key： AKLQTNUITSXQFP-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](C)C(NC1C=CC(CC)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171185-57-0): An Overview

5-Ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171185-57-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid is characterized by the presence of an ethyl group at the 5-position of the benzoic acid moiety, a propanamide group at the 2-position, and a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group on the amino functionality. The Fmoc group is widely used in peptide synthesis to protect amino groups during chemical reactions, ensuring that only specific sites are modified while others remain intact.

Recent studies have highlighted the potential of 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory properties, 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has shown potential as an antitumor agent. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The unique structural features of 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid also make it an attractive candidate for drug delivery systems. The Fmoc protecting group can be selectively removed under specific conditions, allowing for controlled release of the active moiety at the target site. This property is particularly useful in developing targeted therapies where precise control over drug release is essential for maximizing efficacy and minimizing side effects.

Furthermore, ongoing research is exploring the potential of 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid in combination therapies. Combining this compound with other drugs or therapeutic modalities may enhance its therapeutic effects and broaden its clinical applications. For example, preliminary studies have shown that when used in conjunction with immunotherapy agents, this compound can significantly enhance the immune response against cancer cells.

The synthesis of 5-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form the propanamide linkage, and final deprotection to reveal the active compound. Advanced synthetic techniques and purification methods are employed to ensure high purity and yield, which are crucial for pharmaceutical applications.

In conclusion, 5-Ethyl-2-(2R)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamidobenzoic acid (CAS No. 2171185-57-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural characteristics and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for inflammatory diseases, cancer, and other conditions.